Highly selective voltammetric sensing of paracetamol on nanogold modified electrode in the presence of interfering compounds
New Journal of Chemistry Pub Date: 2017-05-23 DOI: 10.1039/C7NJ01191A
Abstract
A gold bare template modified with gold nanoparticles deposited on top self-assembled layers (SAMs) results in a high catalytic effect for paracetamol electrooxidation both when paracetamol is alone in solution at pH 7 and in a ternary mixture containing the biogenic interfering compounds ascorbic acid and uric acid. For this novel sensor a linear relationship is found between the current response of paracetamol at the potential of peak maximum (jp) and the concentration of this compound in solution (cACAP) over the range of 0.0001 mM to 2 mM with the detection limit of 0.018 μM. Moreover, the peak to peak separations of the voltammetric responses obtained on the modified electrode confirm that the newly prepared modified gold electrode appears to be a good candidate for the selective detection and analytical determination of paracetamol, ascorbic acid and uric acid in ternary mixtures.
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Journal Name：New Journal of Chemistry
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